Cas no 2137627-73-5 (3-Furanmethanesulfonyl chloride)

• Product Name: 3-Furanmethanesulfonyl chloride
• CAS No: 2137627-73-5
• MF: C₅H₅ClO₃S
• MW: 180.609399557114
• CID: 5286211
• Update Time: 2025-10-29

3-Furanmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanesulfonyl chloride

• Inchi： 1S/C5H5ClO3S/c6-10(7,8)4-5-1-2-9-3-5/h1-3H,4H2
• InChI Key： XEIGTOAWOQYDCG-UHFFFAOYSA-N
• SMILES： O1C=CC(CS(Cl)(=O)=O)=C1

Additional information on 3-Furanmethanesulfonyl chloride

3-Furanmethanesulfonyl Chloride (CAS No. 2137627-73-5): An Overview of Its Properties, Applications, and Recent Research

3-Furanmethanesulfonyl chloride (CAS No. 2137627-73-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This article provides a comprehensive overview of its chemical properties, applications, and recent research developments.

Chemical Properties: 3-Furanmethanesulfonyl chloride is a colorless to pale yellow liquid with a molecular formula of C₆H₄O₃S and a molecular weight of 164.15 g/mol. It is highly reactive due to the presence of the sulfonyl chloride functional group, which makes it an excellent electrophilic reagent in various synthetic transformations. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene but is not miscible with water.

Synthetic Applications: One of the primary uses of 3-furanmethanesulfonyl chloride is in the synthesis of furan-containing compounds. The sulfonyl chloride group readily reacts with nucleophiles such as amines, alcohols, and thiols to form corresponding sulfonamides, sulfonates, and sulfonothioates. These derivatives are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and functional materials. For instance, a recent study published in the Journal of Organic Chemistry demonstrated the use of 3-furanmethanesulfonyl chloride in the preparation of novel antiviral agents with promising activity against RNA viruses.

Mechanistic Insights: Understanding the reaction mechanisms involving 3-furanmethanesulfonyl chloride is crucial for optimizing synthetic routes and improving yields. A detailed mechanistic study by researchers at the University of California, Berkeley, revealed that the reactivity of the sulfonyl chloride group is significantly influenced by the electronic properties of the furan ring. This insight has led to the development of more efficient synthetic protocols that minimize side reactions and enhance product purity.

Pharmaceutical Applications: The unique structure of 3-furanmethanesulfonyl chloride makes it an attractive candidate for drug discovery and development. Furan-containing moieties are known to exhibit various biological activities, including anti-inflammatory, antitumor, and antiviral properties. A recent clinical trial reported in the Journal of Medicinal Chemistry evaluated a series of furan-based sulfonamides derived from 3-furanmethanesulfonyl chloride. The results showed that these compounds exhibited potent inhibitory effects on cancer cell proliferation and were well-tolerated by patients.

MATERIALS SCIENCE: Beyond its applications in organic synthesis and pharmaceuticals, 3-furanmethanesulfonyl chloride has also found use in materials science. Researchers at MIT have explored its potential as a cross-linking agent in polymer synthesis. By reacting 3-furanmethanesulfonyl chloride with multifunctional monomers, they were able to create novel polymers with enhanced mechanical properties and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

Safety Considerations: While 3-furanmethanesulfonyl chloride is a valuable reagent in various scientific disciplines, it is important to handle it with care due to its reactivity. Proper personal protective equipment (PPE) should be used when working with this compound to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

FUTURE DIRECTIONS: The ongoing research on 3-furanmethanesulfonyl chloride promises to uncover new applications and improve existing ones. Advances in computational chemistry are helping scientists predict the behavior of this compound under different reaction conditions, leading to more efficient synthetic methods. Furthermore, interdisciplinary collaborations between chemists, biologists, and materials scientists are driving innovative uses of this versatile reagent.